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Introduction

AR Degrader-1, also known as Compound ML 2-9, is a novel monovalent molecular glue
degrader of the Androgen Receptor (AR).[1] Unlike traditional inhibitors that merely block the
function of AR, AR Degrader-1 facilitates its ubiquitination and subsequent degradation by the
proteasome. This is achieved by inducing proximity between AR and the DCAF16 E3 ubiquitin
ligase, leading to the selective destruction of the AR protein.[1][2][3] These application notes
provide detailed protocols for in vitro assays to characterize the activity of AR Degrader-1,
including its ability to induce AR degradation, its effect on cell viability, and its mechanism of
action.

Mechanism of Action

AR Degrader-1 functions as a molecular glue, a type of small molecule that induces a novel
protein-protein interaction. It brings the Androgen Receptor into close proximity with DCAF16, a
substrate receptor of the CUL4-DDB1 E3 ubiquitin ligase complex. This induced proximity
facilitates the transfer of ubiquitin from the E2 conjugating enzyme to AR, leading to its
polyubiquitination and subsequent recognition and degradation by the 26S proteasome. This
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targeted degradation of AR effectively removes the protein from the cell, thereby abrogating its
signaling functions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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